Cas no 451465-37-5 (4-2-({(2-ethylphenyl)carbamoylmethyl}sulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl-N-(furan-2-yl)methylbutanamide)

• Product Name: 4-2-({(2-ethylphenyl)carbamoylmethyl}sulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl-N-(furan-2-yl)methylbutanamide
• CAS No: 451465-37-5
• MF: C₂₇H₂₈N₄O₄S
• MW: 504.600625038147
• CID: 5904166
• PubChem ID: 4522494
• Update Time: 2023-11-23

4-2-({(2-ethylphenyl)carbamoylmethyl}sulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl-N-(furan-2-yl)methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 3(4H)-Quinazolinebutanamide, 2-[[2-[(2-ethylphenyl)amino]-2-oxoethyl]thio]-N-(2-furanylmethyl)-4-oxo-
• 4-2-({(2-ethylphenyl)carbamoylmethyl}sulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl-N-(furan-2-yl)methylbutanamide
• 4-(2-((2-((2-ethylphenyl)amino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)-N-(furan-2-ylmethyl)butanamide
• SR-01000558703
• Oprea1_663994
• 4-[2-({2-[(2-ethylphenyl)amino]-2-oxoethyl}thio)-4-oxoquinazolin-3(4H)-yl]-N-(2-furylmethyl)butanamide
• 4-[2-({[(2-ethylphenyl)carbamoyl]methyl}sulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]-N-[(furan-2-yl)methyl]butanamide
• F0916-5165
• AKOS002094016
• 4-[2-[2-(2-ethylanilino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]-N-(furan-2-ylmethyl)butanamide
• SR-01000558703-1
• 451465-37-5

• Inchi： 1S/C27H28N4O4S/c1-2-19-9-3-5-12-22(19)29-25(33)18-36-27-30-23-13-6-4-11-21(23)26(34)31(27)15-7-14-24(32)28-17-20-10-8-16-35-20/h3-6,8-13,16H,2,7,14-15,17-18H2,1H3,(H,28,32)(H,29,33)
• InChI Key： GVLCRHXNKILZMV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CCCC(NCC2=CC=CO2)=O)C=1SCC(NC1=CC=CC=C1CC)=O

Computed Properties

• Exact Mass: 504.18312656g/mol
• Monoisotopic Mass: 504.18312656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 13.21±0.70(Predicted)